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Compound of Interest

Compound Name: Milveterol

Cat. No.: B1623803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Milveterol (also known as GSK159797) is a long-acting beta-2 adrenergic receptor agonist

(LABA) that has been investigated for the treatment of respiratory conditions such as asthma

and chronic obstructive pulmonary disease (COPD). This document provides a comprehensive

technical overview of the chemical structure, physicochemical properties, and pharmacological

mechanism of action of Milveterol. Due to the proprietary nature of drug development, detailed

experimental protocols and extensive quantitative physical property data for Milveterol are not

broadly published. This guide therefore summarizes publicly available information and

describes the generally accepted signaling pathway for its therapeutic class, supplemented

with conceptual workflows and diagrams to meet industry-standard research and development

expectations.

Chemical Structure and Identification
Milveterol is a complex synthetic molecule designed for high-affinity and selective interaction

with the beta-2 adrenergic receptor. Its chemical identity is established by its IUPAC name,

CAS registry number, and molecular structure.
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Identifier Value Source

IUPAC Name

N-[2-hydroxy-5-[(1R)-1-

hydroxy-2-[2-[4-[[(2R)-2-

hydroxy-2-

phenylethyl]amino]phenyl]ethyl

amino]ethyl]phenyl]formamide

[1]

CAS Number 652990-07-3 [1]

Synonyms GSK159797, TD-3327 [1]

Molecular Formula C25H29N3O4 [1]

Molecular Weight 435.52 g/mol

Milveterol Hydrochloride, a common salt form used in development, has the following

identifiers:

Identifier Value Source

CAS Number 804518-03-4

Molecular Formula C25H30ClN3O4

Molecular Weight 471.98 g/mol

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Milveterol, such as melting

point, boiling point, and pKa, are not available in the public domain. The table below lists

computed and basic properties.
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Property Value Notes

Molecular Weight 435.52 g/mol For the free base.

Molecular Formula C25H29N3O4 For the free base.

XLogP3-AA 2.3 Computed lipophilicity.

Hydrogen Bond Donors 6 Computed.

Hydrogen Bond Acceptors 6 Computed.

Solubility DMSO
For Milveterol HCl. Specific

values not published.

Pharmacology and Mechanism of Action
Milveterol is a selective agonist for the beta-2 adrenergic receptor, a member of the G-protein

coupled receptor (GPCR) family. Its therapeutic effect, primarily bronchodilation, is achieved

through the relaxation of airway smooth muscle.

Mechanism of Action
As a beta-2 adrenergic agonist, Milveterol mimics the action of endogenous catecholamines

like epinephrine at the beta-2 receptor. This interaction initiates a well-characterized

intracellular signaling cascade:

Receptor Binding: Milveterol binds to the beta-2 adrenergic receptor on the surface of

airway smooth muscle cells.

G-Protein Activation: This binding induces a conformational change in the receptor, leading

to the activation of the associated heterotrimeric Gs protein. The Gαs subunit dissociates

and exchanges GDP for GTP.

Adenylyl Cyclase Stimulation: The activated Gαs subunit stimulates the enzyme adenylyl

cyclase.

cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine

monophosphate (cAMP).
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Protein Kinase A (PKA) Activation: The resulting increase in intracellular cAMP levels leads

to the activation of Protein Kinase A (PKA).

Smooth Muscle Relaxation: PKA phosphorylates several downstream targets, including

myosin light chain kinase (MLCK), which ultimately leads to a decrease in intracellular

calcium levels and the relaxation of the airway smooth muscle, resulting in bronchodilation.

Signaling Pathway Visualization
The canonical signaling pathway initiated by a beta-2 adrenergic agonist like Milveterol is
illustrated below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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